Cas no 1803882-24-7 (3-(Chloromethyl)-5-methoxyphenylhydrazine)

• Product Name: 3-(Chloromethyl)-5-methoxyphenylhydrazine
• CAS No: 1803882-24-7
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 4934279
• Update Time: 2025-06-08

3-(Chloromethyl)-5-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-methoxyphenylhydrazine

• Inchi： 1S/C8H11ClN2O/c1-12-8-3-6(5-9)2-7(4-8)11-10/h2-4,11H,5,10H2,1H3
• InChI Key： ULFSEPKDBYAHCU-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C=1)NN)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3

Additional information on 3-(Chloromethyl)-5-methoxyphenylhydrazine

3-(Chloromethyl)-5-methoxyphenylhydrazine

3-(Chloromethyl)-5-methoxyphenylhydrazine is a chemical compound with the CAS Registry Number 1803882-24-7. This compound belongs to the class of phenylhydrazines, which are derivatives of hydrazine substituted with a phenyl group. The structure of 3-(Chloromethyl)-5-methoxyphenylhydrazine consists of a phenyl ring substituted with a methoxy group at the 5-position and a chloromethyl group at the 3-position, along with a hydrazine moiety attached to the phenyl ring.

The compound is widely recognized for its applications in organic synthesis, particularly in the preparation of various heterocyclic compounds. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, including potential drug candidates. For instance, researchers have utilized 3-(Chloromethyl)-5-methoxyphenylhydrazine in the construction of quinazoline derivatives, which are known for their anticancer properties.

One of the key features of 3-(Chloromethyl)-5-methoxyphenylhydrazine is its versatility in undergoing various types of condensation reactions. The hydrazine group can act as a nucleophile, enabling the formation of imines and other nitrogen-containing heterocycles. Additionally, the chloromethyl group at the 3-position provides an alkylating functionality, which can be exploited in cross-coupling reactions or for introducing additional substituents onto the molecule.

Recent advancements in green chemistry have also led to innovative methods for synthesizing 3-(Chloromethyl)-5-methoxyphenylhydrazine. For example, microwave-assisted synthesis has been employed to enhance reaction efficiency and reduce reaction times. These methods not only improve the overall yield but also minimize the environmental impact associated with traditional synthetic routes.

In terms of applications, 3-(Chloromethyl)-5-methoxyphenylhydrazine has found utility in the pharmaceutical industry as an intermediate for drug discovery programs. Its ability to form stable heterocyclic structures makes it a valuable building block for designing molecules with specific biological activities. Furthermore, it has been used in the synthesis of agrochemicals and advanced materials.

The chemical properties of 3-(Chloromethyl)-5-methoxyphenylhydrazine are well-documented, with studies focusing on its stability under various conditions and its reactivity towards different functional groups. For instance, investigations into its thermal stability have revealed that it decomposes at elevated temperatures, releasing toxic fumes. Therefore, proper handling and storage procedures are essential to ensure safety in laboratory settings.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize 3-(Chloromethyl)-5-methoxyphenylhydrazine accurately. These methods provide detailed insights into its molecular structure and purity, which are critical for ensuring consistent quality in downstream applications.

In conclusion, 3-(Chloromethyl)-5-methoxyphenylhydrazine is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structural features and reactivity make it an invaluable tool for researchers working in various fields of chemistry and pharmacology. As ongoing research continues to uncover new applications and improved synthetic methods, this compound is poised to play an even more prominent role in advancing scientific innovation.